1-(2-(3-fluorophenyl)-2-methoxyethyl)-3-(tetrahydro-2H-pyran-4-yl)urea

• IUPAC Name: 1-[2-(3-fluorophenyl)-2-methoxyethyl]-3-(oxan-4-yl)urea
• InChI: InChI=1S/C15H21FN2O3/c1-20-14(11-3-2-4-12(16)9-11)10-17-15(19)18-13-5-7-21-8-6-13/h2-4,9,13-14H,5-8,10H2,1H3,(H2,17,18,19)
• InChI Key: NSQFVENFKIHZLE-UHFFFAOYSA-N
• Canonical SMILES: COC(CNC(=O)NC1CCOCC1)C2=CC(=CC=C2)F
• Molecular Formula: C15H21FN2O3
• Molecular Weight: 296.34 g/mol

Description

1-(2-(3-fluorophenyl)-2-methoxyethyl)-3-(tetrahydro-2H-pyran-4-yl)urea is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. The compound is a urea derivative that has been shown to exhibit promising pharmacological properties, making it a subject of interest for researchers.

Scientific Research Applications

Hydrogel Formation and Physical Property Tuning

The study of urea derivatives, such as 1-(3-Methyl-1H-pyrazol-5-yl)-3-(3-nitrophenyl)urea, in forming hydrogels showcases the potential of such compounds in tuning the rheology, morphology, and gelation properties of low molecular weight hydrogelators. The ability to modulate these properties through anion interactions highlights the versatility of urea derivatives in material science, particularly in designing responsive materials with specific physical characteristics (Lloyd & Steed, 2011).

Antimicrobial Activity

Synthesis of novel Schiff bases using derivatives similar to the compound has been demonstrated to exhibit antimicrobial activity. This implies that modifying the compound's structure to form Schiff bases could extend its applicability into the development of new antimicrobial agents (Puthran et al., 2019).

Fluorescence Probes and Anion Detection

The interaction of fluorogenic ureas with anions offers a pathway to develop fluorescence probes capable of detecting various anions through changes in emission properties. This application is crucial for environmental monitoring and the development of sensors for biochemical analysis (Amendola et al., 2013).

Synthesis of Fluorinated Heterocycles

The compound and its derivatives serve as precursors in the synthesis of fluorinated heterocycles, which are of significant interest in pharmaceutical chemistry due to their potential biological activity and role in drug development (Sloop et al., 2002).

Solvatochromic Fluorescence Probes

Derivatives of ureas, such as N,N'-Dicyclohexyl-N-(6'-methoxyanthryl-2-carbonyl)urea, have been identified for their strong solvatochromism in fluorescence properties. This characteristic makes them suitable for the development of solvatochromic fluorescence probes, which could detect analytes with high acceptor numbers and strong hydrogen bond donors like fluoride ions (Bohne et al., 2005).